exo-Granisetron (Granisetron Impurity F)
exo-Granisetron (Granisetron Impurity F)
Granisetron is an indazole derivative with antiemetic properties. As a selective serotonin receptor antagonist, granisetron competitively blocks the action of serotonin at 5-hydroxytryptamine3 (5-HT3) receptors, resulting in the suppression of chemotherapy- and radiotherapy-induced nausea and vomiting.
Granisetron, also known as kytril or sancuso, belongs to the class of organic compounds known as indazole-3-carboxamides. These are aromatic compounds containing an indazole ring system that is substituted at the 3-position with a carboxamide group. Granisetron exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Granisetron has been detected in multiple biofluids, such as urine and blood. Within the cell, granisetron is primarily located in the membrane (predicted from logP).
The serotonin type 3 (5-HT3) receptor antagonists are potent antiemetics used for prevention of postsurgical or chemotherapy induced nausea and vomiting and for some agents as therapy of diarrhea-predominant irritable bowel syndrome. The 5-HT3 receptor antagonists are associated with a low rate of transient serum enzyme elevations during therapy, but have been only rarely implicated in cases of clinically apparent liver injury.
Granisetron, also known as kytril or sancuso, belongs to the class of organic compounds known as indazole-3-carboxamides. These are aromatic compounds containing an indazole ring system that is substituted at the 3-position with a carboxamide group. Granisetron exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Granisetron has been detected in multiple biofluids, such as urine and blood. Within the cell, granisetron is primarily located in the membrane (predicted from logP).
The serotonin type 3 (5-HT3) receptor antagonists are potent antiemetics used for prevention of postsurgical or chemotherapy induced nausea and vomiting and for some agents as therapy of diarrhea-predominant irritable bowel syndrome. The 5-HT3 receptor antagonists are associated with a low rate of transient serum enzyme elevations during therapy, but have been only rarely implicated in cases of clinically apparent liver injury.
Brand Name:
Vulcanchem
CAS No.:
1364914-39-5
VCID:
VC0027299
InChI:
InChI=1S/C18H24N4O/c1-21-13-6-5-7-14(21)11-12(10-13)19-18(23)17-15-8-3-4-9-16(15)22(2)20-17/h3-4,8-9,12-14H,5-7,10-11H2,1-2H3,(H,19,23)
SMILES:
CN1C2CCCC1CC(C2)NC(=O)C3=NN(C4=CC=CC=C43)C
Molecular Formula:
C18H24N4O
Molecular Weight:
312.4 g/mol
exo-Granisetron (Granisetron Impurity F)
CAS No.: 1364914-39-5
Reference Standards
VCID: VC0027299
Molecular Formula: C18H24N4O
Molecular Weight: 312.4 g/mol
| CAS No. | 1364914-39-5 |
|---|---|
| Product Name | exo-Granisetron (Granisetron Impurity F) |
| Molecular Formula | C18H24N4O |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | 1-methyl-N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)indazole-3-carboxamide |
| Standard InChI | InChI=1S/C18H24N4O/c1-21-13-6-5-7-14(21)11-12(10-13)19-18(23)17-15-8-3-4-9-16(15)22(2)20-17/h3-4,8-9,12-14H,5-7,10-11H2,1-2H3,(H,19,23) |
| Standard InChIKey | MFWNKCLOYSRHCJ-UHFFFAOYSA-N |
| SMILES | CN1C2CCCC1CC(C2)NC(=O)C3=NN(C4=CC=CC=C43)C |
| Canonical SMILES | CN1C2CCCC1CC(C2)NC(=O)C3=NN(C4=CC=CC=C43)C |
| Melting Point | 219°C(hydrochloridesalt) |
| Physical Description | Solid |
| Description | Granisetron is an indazole derivative with antiemetic properties. As a selective serotonin receptor antagonist, granisetron competitively blocks the action of serotonin at 5-hydroxytryptamine3 (5-HT3) receptors, resulting in the suppression of chemotherapy- and radiotherapy-induced nausea and vomiting. Granisetron, also known as kytril or sancuso, belongs to the class of organic compounds known as indazole-3-carboxamides. These are aromatic compounds containing an indazole ring system that is substituted at the 3-position with a carboxamide group. Granisetron exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Granisetron has been detected in multiple biofluids, such as urine and blood. Within the cell, granisetron is primarily located in the membrane (predicted from logP). The serotonin type 3 (5-HT3) receptor antagonists are potent antiemetics used for prevention of postsurgical or chemotherapy induced nausea and vomiting and for some agents as therapy of diarrhea-predominant irritable bowel syndrome. The 5-HT3 receptor antagonists are associated with a low rate of transient serum enzyme elevations during therapy, but have been only rarely implicated in cases of clinically apparent liver injury. |
| Solubility | 4.34e-01 g/L |
| Synonyms | 1-Methyl-N-(endo-9-Methyl-9-Azabicyclo(3.3.1)non-3-yl)-1H-Indazole-3-Carboxamide BRL 43694 BRL 43694A BRL-43694 BRL-43694A BRL43694 BRL43694A Granisetron Granisetron Hydrochloride Granisetron Monohydrochloride Hydrochloride, Granisetron Kytril Monohydrochloride, Granisetron |
| PubChem Compound | 3510 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume